Cas no 58137-51-2 (Benzo[g]pteridine-2,4(1H,3H)-dione, 3,8-dimethyl-)

• Product Name: Benzo[g]pteridine-2,4(1H,3H)-dione, 3,8-dimethyl-
• CAS No: 58137-51-2
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 343015
• PubChem ID: 12237998
• Update Time: 2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione, 3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(1H,3H)-dione, 3,8-dimethyl-
• 3,8-dimethyl-1H-benzo[g]pteridine-2,4-dione
• DTXSID20481832
• 58137-51-2
• Ambcb5192955

• Inchi： 1S/C12H10N4O2/c1-6-3-4-7-8(5-6)14-10-9(13-7)11(17)16(2)12(18)15-10/h3-5H,1-2H3,(H,14,15,18)
• InChI Key： DDVYIHZWMBBZDD-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3C=C(C)C=CC=3N=2)NC(N1C)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.19